N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylpropanamide
• InChI: InChI=1S/C21H22N2O3S/c1-14-7-6-10-17(15(14)2)22-19(24)11-12-27-18-13-20(25)23(21(18)26)16-8-4-3-5-9-16/h3-10,18H,11-13H2,1-2H3,(H,22,24)
• InChI Key: QXXADHJXQFHLOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCSC2CC(=O)N(C2=O)C3=CC=CC=C3)C
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide, also known as DPTP, is a chemical compound that has gained attention in the scientific community for its potential applications in research. DPTP is a synthetic compound that belongs to the class of thioamides and has shown promising results in various studies.

Mechanism of Action

N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide works by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can improve cognitive function and memory. N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has also been shown to inhibit the activity of certain receptors, such as the dopamine D2 receptor, which can lead to a decrease in dopamine levels and potentially treat conditions such as schizophrenia.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been shown to have various biochemical and physiological effects in the body. It has been shown to improve cognitive function and memory by increasing acetylcholine levels. N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has also been shown to have potential applications in the treatment of conditions such as schizophrenia by inhibiting the dopamine D2 receptor. Additionally, N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide in lab experiments is its potential applications in drug discovery and development. It has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for the treatment of various diseases. Additionally, N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various inflammatory conditions.
One limitation of using N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide in lab experiments is its potential toxicity. While N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has shown promising results in various studies, its toxicity profile has not been fully evaluated. Therefore, caution should be exercised when using N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide in lab experiments.

Future Directions

There are several future directions for the use of N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide in scientific research. One potential direction is its use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been shown to improve cognitive function and memory by increasing acetylcholine levels, and it has also been shown to have potential applications in the treatment of Parkinson's disease by inhibiting the dopamine D2 receptor.
Another potential direction is its use in the treatment of inflammatory conditions. N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various inflammatory conditions.
Finally, N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide could be used as a tool in studying the mechanism of action of certain drugs and their interactions with receptors. By understanding how N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide interacts with certain receptors, researchers can gain insight into the mechanisms of action of other drugs and potentially develop more effective treatments for various conditions.

Scientific Research Applications

N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has been used in various scientific studies for its potential applications in drug discovery and development. It has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for the treatment of various diseases. N-(2,3-dimethylphenyl)-3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]propanamide has also been used as a tool in studying the mechanism of action of certain drugs and their interactions with receptors.